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Compound of Interest

Compound Name: Manganese benzoate

Cat. No.: B213211 Get Quote

Manganese benzoate is a chemical compound notable for its applications as a catalyst in

polymerization processes, a stabilizer in plastics, and as a coloring agent in the porcelain and

ceramics industry.[1] This guide provides a concise summary of its key chemical identifiers: the

molecular formula and molecular weight.

Chemical Properties of Manganese Benzoate
The properties of manganese benzoate are derived from the ionic interaction between the

manganese cation (Mn²⁺) and the benzoate anion (C₇H₅O₂⁻). The most common form of this

compound is manganese(II) dibenzoate, which features two benzoate ions for each

manganese ion.

Below is a summary of the molecular formula and weight for the prevalent forms of

manganese benzoate.

Property Manganese(II) Dibenzoate Manganese Benzoate (1:1)

Molecular Formula
C₁₄H₁₀MnO₄ or

(C₇H₅O₂)₂Mn[1][2][3]
C₇H₅MnO₂[4]

Molecular Weight Approximately 297.17 g/mol [2] Approximately 176.05 g/mol [4]

Synonyms

Manganese dibenzoate,

Benzoic acid, manganese(2+)

salt (2:1)[3][5]
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Note: The slight variation in molecular weight (297.16 g/mol vs. 297.17 g/mol ) found in

different sources is typically due to differences in isotopic abundance considerations and

rounding during calculation.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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